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Compound of Interest

Compound Name: Cycloundecane

Cat. No.: B11939692 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling protocols for

cycloundecane (CAS No: 294-41-7), a saturated cyclic organic compound. The information is

intended to ensure the safe use of this chemical in a laboratory research and development

setting.

Chemical Identification and Physical Properties
Cycloundecane is a cycloalkane with the chemical formula C₁₁H₂₂.[1][2] It is a stable

compound under standard conditions.[2] Key identifiers and physical properties are

summarized in the tables below.

Table 1: Chemical Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b11939692?utm_src=pdf-interest
https://www.benchchem.com/product/b11939692?utm_src=pdf-body
https://www.benchchem.com/product/b11939692?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Cycloundecane
https://en.wikipedia.org/wiki/Cycloundecane
https://en.wikipedia.org/wiki/Cycloundecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11939692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name cycloundecane

CAS Number 294-41-7

Molecular Formula C₁₁H₂₂[1][2]

Molecular Weight 154.29 g/mol [1][2]

InChIKey KYTNZWVKKKJXFS-UHFFFAOYSA-N

SMILES C1CCCCCCCCCC1

Table 2: Physical and Chemical Properties

Property Value

Boiling Point 218.4 °C at 760 mmHg[3]

Melting Point -7.3 °C[3]

Density 0.79 g/cm³[3]

Flash Point 73.7 °C[3]

Vapor Pressure 0.185 mmHg at 25°C[3]

Water Solubility
Log10 of Water solubility in mol/l: -4.32 (Crippen

Calculated Property)[4]

Octanol/Water Partition Coefficient (logP) 4.291 (Crippen Calculated Property)[4]

Hazard Identification and GHS Classification
Cycloundecane is classified as a hazardous substance. The primary hazard is acute oral

toxicity.[1] The GHS classification is based on a notification to the ECHA C&L Inventory.[1]

Table 3: GHS Classification
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Classification Code Description

Acute Toxicity, Oral Acute Tox. 3 Toxic if swallowed[1]

Pictogram:

alt text

Signal Word: Danger[1]

Hazard Statements:

H301: Toxic if swallowed.[1]

Precautionary Statements:

P264: Wash hands thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P301+P316: IF SWALLOWED: Get emergency medical help immediately.[1]

P321: Specific treatment (see supplemental first aid instruction on this label).[1]

P330: Rinse mouth.[1]

P405: Store locked up.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Note: A safety data sheet for the related compound, methyl-cycloundecane, indicates it may

cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[5]

While not officially classified for cycloundecane, these potential hazards should be considered

when handling.

Experimental Protocols for Safe Handling
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The following protocols are based on the GHS precautionary statements and standard

laboratory practices for handling toxic substances.

3.1 Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling cycloundecane to determine the

appropriate PPE. The following is a general guideline:

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for

any signs of degradation or puncture before use.

Skin and Body Protection: A lab coat is required. For larger quantities or when there is a risk

of splashing, a chemical-resistant apron and additional protective clothing should be used.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

there is a risk of generating aerosols or vapors, a respirator may be necessary.

3.2 Handling and Storage

Handling:

Ensure the work area is clean and uncluttered.

Work in a well-ventilated area, such as a chemical fume hood.

Avoid all personal contact with the substance.

Do not eat, drink, or smoke in the handling area.[1]

Weigh and transfer the substance carefully to avoid creating dust or aerosols.

After handling, wash hands thoroughly with soap and water.[1]

Storage:

Store in a tightly closed, properly labeled container.
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Store in a cool, dry, and well-ventilated area.

Store locked up, with access restricted to authorized personnel.[1]

Store away from incompatible materials, such as strong oxidizing agents.

3.3 Spill and Leak Procedures

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or earth). Do not use combustible materials, such as sawdust.

Collect: Carefully collect the absorbed material and place it into a sealed, labeled container

for disposal.

Clean: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste according to local, state,

and federal regulations.

3.4 First Aid Measures

If Swallowed:

Rinse mouth with water.[1]

Do not induce vomiting.

Call a poison control center or doctor immediately for treatment advice.[1]

If on Skin:

Immediately flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes.

Get medical attention if irritation develops.
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If in Eyes:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses, if present and easy to do. Continue rinsing.

Get medical attention.

If Inhaled:

Move the person to fresh air.

If not breathing, give artificial respiration.

Get medical attention.

3.5 Disposal

Dispose of cycloundecane and any contaminated materials in accordance with all applicable

local, state, and federal regulations.[1] Do not allow the chemical to enter drains or waterways.

Logical Workflow for Safe Handling
The following diagram illustrates the key decision points and procedures for the safe handling

of cycloundecane from receipt to disposal.
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Caption: A workflow for the safe handling of cycloundecane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b11939692?utm_src=pdf-body-img
https://www.benchchem.com/product/b11939692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11939692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological and Ecological Information
Detailed toxicological and ecological data for cycloundecane is limited.

Acute Toxicity: Toxic if swallowed (Acute Tox. 3).[1]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH,

NTP, or OSHA.[5]

Persistence and Degradability: No data available.[5]

Bioaccumulative Potential: No data available.[5]

Mobility in Soil: No data available.[5]

Given the lack of comprehensive data, it is prudent to handle cycloundecane with a high

degree of caution and to prevent its release into the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11939692?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11939692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

